Cas no 1414846-63-1 (4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one)

• Product Name: 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one
• CAS No: 1414846-63-1
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6585009
• PubChem ID: 70011553
• Update Time: 2025-06-20

4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one
• SCHEMBL7171507
• EN300-1831925
• 667939-97-1
• 1414846-63-1

• Inchi： 1S/C8H10N2O/c1-7(11)3-4-8-9-5-6-10(8)2/h3-6H,1-2H3/b4-3+
• InChI Key： SFLOSYVYOAXYGL-ONEGZZNKSA-N
• SMILES： O=C(C)/C=C/C1=NC=CN1C

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one

Professional Introduction to Compound with CAS No. 1414846-63-1 and Product Name: 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one

The compound with CAS No. 1414846-63-1 and the product name 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 1-methyl-1H-imidazole moiety in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of imidazole derivatives in drug development. The 1-methyl-1H-imidazole component of this compound is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. This feature has opened up new avenues for research in the development of novel therapeutic agents. The but-3-en-2-one backbone further enhances the compound's potential by providing a flexible scaffold that can be modified to improve pharmacokinetic properties.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are critical steps toward understanding their biological activity. The 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one structure has been synthesized using advanced organic synthesis techniques, ensuring high purity and yield. Spectroscopic methods such as NMR and mass spectrometry have been employed to confirm the compound's identity and structural integrity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Research has shown that imidazole derivatives can interact with neurotransmitter receptors, potentially leading to the development of new medications for conditions such as Alzheimer's disease and Parkinson's disease. The 1-methyl-1H-imidazole moiety in particular has been identified as a key pharmacophore, capable of binding to specific sites on neural receptors with high affinity.

The pharmacological properties of 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one have been extensively studied in vitro. Initial experiments have demonstrated its ability to inhibit certain enzymes involved in inflammation and oxidative stress, which are hallmark features of many chronic diseases. These findings suggest that the compound may have therapeutic potential in conditions such as arthritis, cardiovascular disease, and cancer.

Furthermore, the compound's chemical stability makes it an attractive candidate for further development. Unlike some other heterocyclic compounds that degrade rapidly under physiological conditions, 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one maintains its integrity in solution, allowing for more effective delivery to target tissues. This stability is attributed to the robust nature of the but-3-en-2-one backbone, which resists hydrolysis and oxidation.

Computational studies have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been used to predict how 4-(1-methyl-1H-imidazol-2-yl)but-3-en-2-one interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding researchers in optimizing its structure for better efficacy.

The potential applications of this compound extend beyond neurological disorders. Preliminary research suggests that it may also be effective against infectious diseases caused by bacteria and viruses. The ability of imidazole derivatives to disrupt microbial cell membranes has been well-documented, making them promising candidates for antimicrobial agents.

In conclusion, 4-(1-methyl-1H-imidazol-2-yb-but--en--2-one (CAS No. 1414846--63--l) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features, combined with its stability and potential biological activity, make it a compelling candidate for further research and development. As our understanding of its properties grows, so too does its promise as a future therapeutic agent.